Cas no 1805467-86-0 (5-Chloromethyl-2,3,4-trichloropyridine)

• Product Name: 5-Chloromethyl-2,3,4-trichloropyridine
• CAS No: 1805467-86-0
• MF: C₆H₃Cl₄N
• MW: 230.906717538834
• CID: 4903094
• Update Time: 2025-05-19

5-Chloromethyl-2,3,4-trichloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2,3,4-trichloropyridine
• 2,3,4-trichloro-5-(chloromethyl)pyridine

• Inchi： 1S/C6H3Cl4N/c7-1-3-2-11-6(10)5(9)4(3)8/h2H,1H2
• InChI Key： VYGQBHZQXUYSRI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CC=1CCl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Chloromethyl-2,3,4-trichloropyridine

Comprehensive Overview of 5-Chloromethyl-2,3,4-trichloropyridine (CAS No. 1805467-86-0): Properties, Applications, and Industry Insights

The chemical compound 5-Chloromethyl-2,3,4-trichloropyridine (CAS No. 1805467-86-0) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring multiple chlorine substituents, this compound serves as a critical intermediate in synthesizing advanced heterocyclic compounds. Its chloromethyl group enhances reactivity, making it invaluable for cross-coupling reactions and functional group transformations.

Recent trends in green chemistry and sustainable synthesis have amplified interest in optimizing the production of 5-Chloromethyl-2,3,4-trichloropyridine. Researchers are exploring catalytic methods to reduce energy consumption and waste generation during its synthesis. The compound’s role in developing crop protection agents aligns with the global demand for eco-friendly pesticide alternatives, addressing pressing issues like food security and environmental sustainability.

From a technical perspective, the physicochemical properties of CAS 1805467-86-0—such as its melting point, solubility in organic solvents, and stability under varying pH conditions—are pivotal for industrial applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity, a key concern for manufacturers targeting high-yield processes. These quality control measures resonate with the pharmaceutical industry’s emphasis on ICH guidelines and regulatory compliance.

The versatility of 5-Chloromethyl-2,3,4-trichloropyridine extends to material science, where it acts as a precursor for functional polymers and coordination complexes. Innovations in electronic materials and catalysts have further expanded its utility, particularly in OLED technology and renewable energy sectors. Such interdisciplinary applications highlight its relevance in addressing modern challenges like energy efficiency and circular economy goals.

Market analyses indicate growing demand for CAS 1805467-86-0 in Asia-Pacific regions, driven by expansions in pharmaceutical manufacturing and agrochemical innovation. However, supply chain complexities and raw material sourcing remain critical discussion points among stakeholders. Strategic partnerships and patent landscapes are also shaping competitive dynamics, underscoring the need for continuous R&D investment.

In summary, 5-Chloromethyl-2,3,4-trichloropyridine exemplifies the convergence of scientific advancement and industrial pragmatism. Its multifaceted applications—from drug discovery to smart materials—position it as a compound of enduring significance in 21st-century chemistry. Future research will likely focus on refining synthetic routes and exploring novel derivatives to meet evolving technological and environmental standards.